Cas no 5762-35-6 (α-Acetoxyphenylacetonitrile)

• Product Name: α-Acetoxyphenylacetonitrile
• CAS No: 5762-35-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD22205885
• CID: 1057134
• PubChem ID: 253159
• Update Time: 2025-10-31

α-Acetoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• alpha-Acetoxyphenylacetonitrile
• [cyano(phenyl)methyl] acetate
• (+/-)-mandelonitrile acetate
• 1-cyano-1-(phenyl)methyl acetate
• cyano(phenyl)methyl acetate
• rac-O-acetyl-2-hydroxy-2-phenylacetonitrile
• NSC75733
• O-acetylmandelonitrile
• alpha-Cyanobenzyl acetate
• NCIOpen2_000939
• (cyano-phenylmethyl) acetate
• alpha -Acetoxyphenylacetonitrile
• MUXDFYRMYMEGCM-UHFFFAOYSA-
• 6517AJ
• TRA0021519
• FCH1601180
• SY019891
• A869629
• CS-0453793
• SCHEMBL2835326
• 5762-35-6
• AS-31685
• MFCD22205885
• DB-369796
• DTXSID70291463
• AKOS023253499
• NSC-75733
• DB-061607
• InChI=1/C10H9NO2/c1-8(12)13-10(7-11)9-5-3-2-4-6-9/h2-6,10H,1H3
• α-Acetoxyphenylacetonitrile

• MDL： MFCD22205885
• Inchi： 1S/C10H9NO2/c1-8(12)13-10(7-11)9-5-3-2-4-6-9/h2-6,10H,1H3
• InChI Key： MUXDFYRMYMEGCM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 1.6

Experimental Properties

• Density: 1.145
• Boiling Point: 274°C at 760 mmHg
• Flash Point: 123.8°C
• Refractive Index: 1.523
• PSA: 50.09000
• LogP: 1.81438

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on α-Acetoxyphenylacetonitrile

Comprehensive Overview of α-Acetoxyphenylacetonitrile (CAS No. 5762-35-6): Properties, Applications, and Industry Insights

α-Acetoxyphenylacetonitrile (CAS 5762-35-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This nitrile derivative, characterized by its acetoxy functional group, has garnered significant attention due to its role as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, C10H9NO2, combines reactivity and stability, making it valuable for controlled chemical transformations.

In recent years, the demand for α-Acetoxyphenylacetonitrile has surged, driven by its utility in green chemistry initiatives and sustainable manufacturing processes. Researchers and industry professionals frequently search for terms like "synthesis of α-Acetoxyphenylacetonitrile", "CAS 5762-35-6 suppliers", and "nitrile derivatives in drug development", reflecting its relevance in modern chemical R&D. The compound’s compatibility with microwave-assisted reactions and catalytic hydrogenation further aligns with trends toward energy-efficient methodologies.

From a structural perspective, the phenylacetonitrile core of 5762-35-6 allows for diverse functionalization, enabling the creation of complex architectures. This adaptability is critical in designing chiral intermediates for asymmetric synthesis, a hotspot in pharmaceutical innovation. Analytical techniques such as HPLC and NMR are commonly employed to verify the purity of α-Acetoxyphenylacetonitrile, ensuring compliance with stringent industry standards.

Environmental and regulatory considerations are also pivotal in discussions about CAS 5762-35-6. The compound’s biodegradability and low ecotoxicity profile make it a preferable choice over traditional halogenated analogs. Queries like "safe handling of α-Acetoxyphenylacetonitrile" and "regulatory status of nitrile compounds" highlight user concerns about workplace safety and compliance. Manufacturers often emphasize closed-system processing and PPE protocols to mitigate risks during large-scale production.

Market analysts project steady growth for α-Acetoxyphenylacetonitrile, citing its expanding role in crop protection formulations and API synthesis. Emerging economies are investing heavily in local production capabilities, reducing dependency on imports. Additionally, collaborations between academia and industry aim to explore novel applications, such as its potential in material science for polymer modifiers.

In conclusion, α-Acetoxyphenylacetonitrile (CAS 5762-35-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving regulatory frameworks, position it as a compound of enduring significance. Future research will likely focus on optimizing its synthetic pathways and uncovering untapped industrial uses, reinforcing its value across sectors.